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Compound of Interest

Compound Name: Dimethyl 3-oxoglutarate

Cat. No.: B121046

For Researchers, Scientists, and Drug Development Professionals

Dimethyl 3-oxoglutarate, a key intermediate in various chemical syntheses, requires careful
handling due to its potential hazards. This guide provides an in-depth overview of the safety
and handling precautions necessary to ensure a safe laboratory environment. The information
is compiled from various safety data sheets and chemical suppliers.

Physicochemical and Safety Data

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key quantitative data for Dimethyl 3-
oxoglutarate.
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Property Value Source(s)
Molecular Formula C7H1005 [1112]
Molecular Weight 174.15 g/mol [2][3]
Appearance .Cleiar very slight yellow viscous 3]
liquid

Melting Point 16-17°C [1]

Boiling Point 237-241 °C/760 mmHg (lit.) [1]

Density 1.206 g/mL at 20 °C (lit.) [1]

Flash Point >230°F (>110°C) [1]
Solubility Approx. 120 g/L (20 °C) [1]

Refractive Index

n20/D 1.444 (lit.)

[1]

Vapor Pressure

0.0111 mmHg at 25°C

[1]

Hazard Identification and Toxicological Information

Dimethyl 3-oxoglutarate is classified as a substance that may cause skin sensitization and is

an eye irritant.[4] The toxicological properties of this substance have not been fully

investigated, and it is crucial to handle it with care to avoid potential adverse health effects.[3]

Eye Irritation: May cause eye irritation.[3]

Skin Irritation: May cause skin irritation.[3]

Skin Sensitization: May cause an allergic skin reaction.[5]
Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May cause irritation of the digestive tract.[3]

Currently, specific quantitative toxicological data such as LD50 and LC50 values are not

available.
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Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for determining the safety parameters of Dimethyl 3-
oxoglutarate were not detailed in the provided resources, a standardized workflow for handling
this chemical in a laboratory setting is essential. This workflow is designed to minimize

exposure and mitigate risks.
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Safe Handling Workflow for Dimethyl 3-oxoglutarate

Preparation

Review SDS

Emergency Procedures

In case of contact, flush with plenty of water If inhaled, move to fresh air

Don Personal Protective Equipment (PPE)

Seek medical attention if symptoms persist

Start Experimi

Handling

Work in a well-ventilated area

Avoid contact with skin, eyes, and clothing

Keep container tightly closed

Avoid ingestion and inhalation

Storage

osal
A

Store in a tightly closed container

'

Store in a cool, dry, well-ventilated area

‘

Store away from incompatible substances

Dispose of contents/container to an approved waste disposal plant

Click to download full resol

Reuse

ution via product page

Caption: A logical workflow for the safe handling of Dimethyl 3-oxoglutarate.
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Personal Protective Equipment (PPE) and First Aid
Personal Protective Equipment

To minimize exposure, the following personal protective equipment should be worn when

handling Dimethyl 3-oxoglutarate:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Wear
appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: Use with adequate ventilation. If ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3][5]

First-Aid Measures

In case of accidental exposure, follow these first-aid procedures immediately:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[3]

After skin contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[3]

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

After ingestion: Never give anything by mouth to an unconscious person. Get medical aid.
Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or
water.[3]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.
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Storage

Store Dimethyl 3-oxoglutarate in a tightly closed container in a cool, dry, well-ventilated area
away from incompatible substances such as strong oxidizing agents and strong bases.[3][5] It
is recommended to store it in a refrigerator (approx. 4°C) and protected from moisture.[3]

Disposal

Dispose of waste in accordance with local, state, and federal regulations. The substance
should be disposed of by a licensed professional waste disposal service.

Spills and Accidental Release

In the event of a spill, ensure adequate ventilation and wear appropriate personal protective
equipment. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it
in a suitable container for disposal.[6] Avoid generating dust.

By adhering to these safety and handling precautions, researchers, scientists, and drug
development professionals can minimize the risks associated with Dimethyl 3-oxoglutarate
and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to the Safe
Handling of Dimethyl 3-oxoglutarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121046#safety-and-handling-precautions-for-
dimethyl-3-oxoglutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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